![molecular formula C11H14F2N2O B2935949 1-(3,3-Difluorocyclobutanecarbonyl)piperidine-4-carbonitrile CAS No. 1850849-61-4](/img/structure/B2935949.png)
1-(3,3-Difluorocyclobutanecarbonyl)piperidine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(3,3-Difluorocyclobutanecarbonyl)piperidine-4-carbonitrile” is a chemical compound with the molecular formula C11H14F2N2O . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring attached to a carbonitrile group and a difluorocyclobutanecarbonyl group . The piperidine ring is a common structure in many pharmaceuticals and alkaloids .Scientific Research Applications
Synthesis and Anticancer Activity
- Anticancer Properties : Compounds similar to 1-(3,3-Difluorocyclobutanecarbonyl)piperidine-4-carbonitrile have been synthesized and tested for their anticancer activity. For instance, derivatives of pyrano[3,2-c]chromene have shown significant in vitro anticancer activity against various cancer cell lines, including mammary gland breast cancer, human colon cancer, and liver cancer. These compounds induce cell cycle arrest and apoptosis in cancer cells, highlighting their potential therapeutic applications (El-Agrody et al., 2020).
Chemical Synthesis and Reactivity
- Synthetic Methodologies : Research on the synthesis of functionalized piperidines and related structures has been reported, demonstrating various synthetic routes and the effects of substituents on the outcome of multicomponent reactions. For example, the use of bromodimethylsulfonium bromide as a catalyst has facilitated the formation of highly functionalized piperidines from 1,3-dicarbonyl compounds, showcasing the versatility of these methods in creating complex molecules (Khan et al., 2008).
Material Science and Organic Frameworks
- Covalent Organic Frameworks : The development of covalent organic frameworks (COFs) using irreversible reactions, such as nucleophilic aromatic substitution, has been explored. These frameworks exhibit high chemical stability and can undergo postsynthetic modifications, which could be relevant for the development of new materials with specific properties (Zhang et al., 2018).
Medicinal Chemistry and Drug Design
- Drug Synthesis : Various 1-arylcyclohexylamines, including structures related to the target compound, have been synthesized and evaluated for their potential as central nervous system depressants. This research illustrates the role of such compounds in drug development and the exploration of their therapeutic properties (Maddox et al., 1965).
Safety and Hazards
Future Directions
Given the structural similarity of “1-(3,3-Difluorocyclobutanecarbonyl)piperidine-4-carbonitrile” to piperidine derivatives, future research could explore its potential pharmacological applications. Piperidine derivatives have been found to exhibit a wide range of bioactivities, suggesting that “this compound” may also have potential therapeutic uses .
Properties
IUPAC Name |
1-(3,3-difluorocyclobutanecarbonyl)piperidine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14F2N2O/c12-11(13)5-9(6-11)10(16)15-3-1-8(7-14)2-4-15/h8-9H,1-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICQOWWUHJXRVOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C#N)C(=O)C2CC(C2)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.